Cas no 950227-61-9 (N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide)

N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide is a triazole-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 1,2,3-triazole core substituted with phenyl, N-methyl, and propyl groups, contributing to its unique chemical and biological properties. The compound exhibits stability under standard conditions and may serve as a versatile intermediate in synthetic chemistry. Its lipophilic propyl chain and aromatic substituents enhance solubility in organic solvents, facilitating further derivatization. The presence of the carboxamide group offers opportunities for hydrogen bonding, potentially improving binding affinity in target interactions. This compound is of interest for structure-activity relationship studies in medicinal chemistry.

N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide structure

950227-61-9 structure

Product Name:N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

CAS No:950227-61-9

MF:C₁₉H₂₀N₄O

MW:320.388303756714

CID:5430752

Update Time:2025-10-31

N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-methyl-N,1-diphenyl-5-propyltriazole-4-carboxamide
- N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide
- Inchi： 1S/C19H20N4O/c1-3-10-17-18(19(24)22(2)15-11-6-4-7-12-15)20-21-23(17)16-13-8-5-9-14-16/h4-9,11-14H,3,10H2,1-2H3
- InChI Key： DENANPGHCIDLEY-UHFFFAOYSA-N
- SMILES： N1(C2=CC=CC=C2)C(CCC)=C(C(N(C)C2=CC=CC=C2)=O)N=N1

N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3375-1337-2μmol	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3375-1337-5μmol	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3375-1337-10μmol	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3375-1337-20μmol	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3375-1337-1mg	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3375-1337-2mg	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3375-1337-3mg	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3375-1337-4mg	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3375-1337-5mg	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3375-1337-10mg	N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide	950227-61-9	90%+	10mg	$79.0	2023-04-26

N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
3. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS: 950227-61-9)

N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS: 950227-61-9) is a triazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole core and carboxamide functionality, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the areas of oncology and infectious diseases. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide to enhance its pharmacological profile. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also reported on the compound's stability under physiological conditions, which is critical for its potential use as a drug candidate. Furthermore, computational modeling has been employed to predict its binding affinity to various biological targets, suggesting a promising interaction with proteins involved in cell proliferation and inflammation.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of key signaling pathways. For instance, research published in Bioorganic & Medicinal Chemistry Letters revealed that N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory activity against certain kinases implicated in cancer progression. These findings were corroborated by animal models showing reduced tumor growth in treated subjects. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for treating neurological disorders, although further research is needed to validate these preliminary results.

Despite these promising developments, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects require thorough investigation. A 2024 review in Expert Opinion on Drug Discovery emphasized the need for comprehensive toxicology studies and formulation optimization to address these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound, with several patents filed in recent years to protect its intellectual property.

In conclusion, N-methyl-N,1-diphenyl-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS: 950227-61-9) represents a promising candidate for further drug development. Its multifaceted biological activities and improved synthetic accessibility make it a valuable subject of ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic potential in diverse disease contexts. The compound's progress will be closely monitored by the scientific community, as it may pave the way for novel treatments in oncology and beyond.